1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea
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Description
1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea is a synthetic organic compound with a complex structure that includes an isoquinoline and pyridine ring
Properties
Molecular Formula |
C18H18N4O |
|---|---|
Molecular Weight |
306.4 g/mol |
IUPAC Name |
1-ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea |
InChI |
InChI=1S/C18H18N4O/c1-3-20-18(23)22-17-9-15-14(13-5-4-8-19-10-13)7-6-12(2)16(15)11-21-17/h4-11H,3H2,1-2H3,(H2,20,21,22,23) |
InChI Key |
IGGQZENFMDGPEU-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=O)NC1=CC2=C(C=CC(=C2C=N1)C)C3=CN=CC=C3 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea typically involves multi-step organic reactions. One common method includes the reaction of an isoquinoline derivative with an appropriate pyridine compound under specific conditions to form the desired product. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled environments to ensure consistency and efficiency .
Chemical Reactions Analysis
1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reducing agents like lithium aluminum hydride can be used to reduce certain functional groups within the compound.
Substitution: Nucleophilic substitution reactions can occur, especially at positions on the pyridine or isoquinoline rings, using reagents like sodium hydride or alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used
Scientific Research Applications
1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: It may be used in the production of advanced materials with unique properties
Mechanism of Action
The mechanism of action of 1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .
Comparison with Similar Compounds
1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea can be compared with other similar compounds, such as:
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide: Used as a coupling agent in peptide synthesis.
Centralite: Known for its use in the production of smokeless powder and as a plasticizer. These compounds share some structural similarities but differ in their specific applications and properties, highlighting the uniqueness of 1-Ethyl-3-(8-methyl-5-pyridin-3-ylisoquinolin-3-yl)urea
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
